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Compound Focus: Haloxyfop

CAS No.: 69806-34-4

Cat. No.: S569732

The following table compiles toxicity data for halexyfop-P-methyl and other herbicides from various

studies.
Organism |/ Toxicit Experimental Key Findings /
g Herbicide y P . J g Citation

System Endpoint Concentration/Dose  Effect
Diatom Haloxyfop- Growth rate (3- Up to 4570 pg/L No adverse [1][2]
(Chaetoceros  P-methyl day) & effects observed
muelleri) Photosynthetic at highest

efficiency concentration

tested

Diatom Diuron 50% Effect 12.4 pg/L Substantial [1] 2]
(Chaetoceros Concentration reduction in
muelleri) (EC50) for specific growth

growth rate
Diatom Tebuthiuron  50% Effect 187 pg/L Substantial [1][2]
(Chaetoceros Concentration reduction in
muelleri) (EC50) for specific growth

growth rate
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Organism /
System

Onion

(Allium cepa)

Onion

(Allium cepa)

Zebrafish
(Danio rerio)

Zebrafish
(Danio rerio)

Crab

(Chiromantes

dehaani)

Soil
Bacterial
Community

Herbicide

Haloxyfop-
R-methyl

Haloxyfop-
R-methyl

Haloxyfop-
P-methyl

Haloxyfop-
P-methyl

Haloxyfop-
P-methyl

Haloxyfop-
R-methyl

Toxicity
Endpoint

Root growth
inhibition
(EC50)

Mitotic Index
(MI) & DNA
Damage

Developmental
Toxicity (96 h)

Neurotoxicity &
Immunotoxicity

Growth &
Metabolism
(21-day)

Diversity &
Composition
(30-day)

Experimental
Concentration/Dose

2.38 mg/L

1.19, 2.38, 4.76 mg/L
(24-96 h)

0.2,0.3, 0.4 mg/L

0.2, 0.3, 0.4 mg/L (96
h)

Not Specified

Field application

Key Findings /
Effect

Significant
reduction in root
length

Decreased Ml;
increased
chromosomal
aberrations &
DNA damage
(concentration-
and time-
dependent)

Decreased body
length, heart rate;
increased
malformation rate
& mortality

Increased AChE
activity
(neurotoxicity);
altered immune
cell counts
(immunotoxicity)

Decreased
weight gain;
disrupted glucose
metabolism;
induced
immunotoxicity

Temporary
reduction in
diversity;
recovery by Day

Citation

[3]

[3]

[4]

[4]

[5]

[6]
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Organism |/ . Toxicity Experimental Key Findings / L
Herbicide : ) Citation
System Endpoint Concentration/Dose  Effect
30; half-life of
2.6-4.9 days in

rhizosphere soil

Detailed Experimental Protocols

To ensure the reproducibility of the data, here is a summary of the key methodological details from the cited

studies.

Microalgae Toxicity Bioassay (e.g., Diatoms)

Organism: Chaetoceros muelleri [1] [2].
Exposure: 3-day chronic exposure to herbicides.
Endpoints Measured:
o Specific Growth Rate (SGR): Calculated from cell density measurements over time.
o Photosynthetic Efficiency (AFIFm’'): Measured using Pulse Amplitude Modulation (PAM)
fluorometry.
Data Analysis: Concentration-response curves were fitted to determine effect concentrations (e.g.,
EC50).

Plant Cyto-Genotoxicity Tests (Allium cepa)

e Organism: Root tips of Allium cepa (onion) [3].
e EXxposure: Treatment with various concentrations of herbicide for 24, 48, 72, and 96 hours.
¢ Endpoints Measured:
o Root Growth Inhibition: Root lengths measured and compared to controls to determine EC50.
o Mitotic Index (MI): Ratio of dividing cells to total cells observed, indicating cytotoxicity.
o Chromosomal Aberrations (CAs): Microscopic observation of abnormal chromosome
structures in anaphase-telophase cells.
o DNA Damage: Assessed using the Alkaline Comet Assay (single-cell gel electrophoresis).
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Aquatic Animal Toxicity Testing (Zebrafish)

e Organism: Embryos and larvae of wild-type and transgenic zebrafish (Danio rerio) [4].
e Exposure: Embryos exposed to herbicide from 0 to 96 hours post-fertilization (hpf).
¢ Endpoints Measured:
o Developmental Toxicity: Mortality, hatching rate, malformation rates (e.g., spinal curvature),
body length, and heart rate.
o Neurotoxicity: Locomotor behavior analysis and Acetylcholinesterase (AChE) activity assay.
o Immunotoxicity: Counting of specific immune cells (neutrophils and macrophages) in
transgenic zebrafish lines.

Molecular Mechanism and Pathway

The toxic effects of haloxyfop-P-methyl, particularly on animals, are often linked to the induction of

oxidative stress. The diagram below illustrates this key pathway.

Haloxyfop-P-methyl (HPM)
Exposure

Click to download full resolution via product page

The pathway illustrates that Haloxyfop-P-methyl exposure induces oxidative stress by generating reactive

oxygen species (ROS), leading to cellular damage which manifests as developmental, neurological, and
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immune system toxicity [5] [4].

Key Comparative Conclusions

¢ Selective Toxicity is Evident: Haloxyfop-P-methyl is highly toxic to specific non-target organisms
like crabs, zebrafish, and certain plants, but shows no effect on marine diatoms even at very high
concentrations [1] [2].

¢ Mode of Action Matters: Its lack of toxicity to diatoms is consistent with its mode of action (ACCase
inhibition), which is specific to grasses and not photosystem Il [7]. This contrasts sharply with
herbicides like diuron.

e Consider the Entire Ecosystem: While it may be a "safer" alternative for algae, its potential for
cyto-genotoxicity in plants [3], developmental issues in fish [4], and immunotoxXicity in
crustaceans [5] necessitates careful environmental risk assessment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b569732#haloxyfop-environmental-toxicity-comparative-

assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/b569732#haloxyfop-environmental-toxicity-comparative-assessment
https://www.smolecule.com/products/b569732#haloxyfop-environmental-toxicity-comparative-assessment
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s569732?utm_src=pdf-bulk
https://www.smolecule.com/products/s569732?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

